Cas no 1233345-69-1 (5-Nitro-N-2-propyn-1-yl-2-pyridinamine)

• Product Name: 5-Nitro-N-2-propyn-1-yl-2-pyridinamine
• CAS No: 1233345-69-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 5456532
• PubChem ID: 46702331
• Update Time: 2025-05-19

5-Nitro-N-2-propyn-1-yl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 1233345-69-1
• 5-nitro-N-(prop-2-yn-1-yl)pyridin-2-amine
• EN300-6575010
• N-(2-Propynyl)-5-nitro-2-pyridineamine
• AKOS011420690
• Z959316448
• 5-Nitro-N-2-propyn-1-yl-2-pyridinamine

• Inchi： 1S/C8H7N3O2/c1-2-5-9-8-4-3-7(6-10-8)11(12)13/h1,3-4,6H,5H2,(H,9,10)
• InChI Key： BCFPIPOLRAFFNZ-UHFFFAOYSA-N
• SMILES： C1(NCC#C)=NC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 353.5±37.0 °C(Predicted)
• pka: 2.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Nitro-N-2-propyn-1-yl-2-pyridinamine

Introduction to 5-Nitro-N-2-propyn-1-yl-2-pyridinamine (CAS No: 1233345-69-1)

5-Nitro-N-2-propyn-1-yl-2-pyridinamine, identified by its Chemical Abstracts Service (CAS) number 1233345-69-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitro-substituted pyridine derivatives, which are widely studied for their potential biological activities and pharmacological properties. The unique structural features of 5-Nitro-N-2-propyn-1-yl-2-pyridinamine, including the presence of a nitro group and an alkyne moiety, contribute to its distinct chemical reactivity and biological profile, making it a subject of interest for further exploration in drug discovery and development.

The nitro group in 5-Nitro-N-2-propyn-1-yl-2-pyridinamine plays a crucial role in its chemical behavior, influencing both its reactivity and its potential biological effects. Nitroaromatic compounds are well-documented for their diverse applications, ranging from industrial dyes to pharmaceutical intermediates. The introduction of a nitro group into a pyridine scaffold can modulate the electronic properties of the molecule, affecting its interaction with biological targets. This modification has been exploited in the development of various therapeutic agents, where the nitro group serves as a key pharmacophore.

Additionally, the propynyl group in the name 5-Nitro-N-2-propyn-1-yl-2-pyridinamine contributes to the compound's structural complexity and potential functional versatility. Alkynes are known for their ability to participate in various chemical reactions, such as Sonogashira coupling, which can be leveraged to further modify the molecule's structure. This flexibility makes 5-Nitro-N-2-propyn-1-yl-2-pyridinamine a valuable scaffold for synthetic chemistry and drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-substituted pyridines. These compounds have shown promise in various preclinical studies, particularly in the context of anti-inflammatory, anticancer, and antimicrobial applications. The structural motif of 5-Nitro-N-2-propyn-1-yl-2-pyridinamine aligns with this trend, as it combines the bioisosteric properties of pyridine with the pharmacological relevance of nitro groups.

One of the most compelling aspects of 5-Nitro-N-2-propyn-1-yl-2-pyridinamine is its potential as a lead compound for drug development. The presence of both a nitro group and an alkyne moiety provides multiple sites for functionalization, allowing researchers to tailor its properties for specific therapeutic targets. This adaptability has been demonstrated in several studies where nitro-substituted pyridines have been modified to enhance their binding affinity or metabolic stability.

Recent advancements in computational chemistry have further enhanced the understanding of how 5-Nitro-N-2-propyn-1-yl-2-pyridinamine interacts with biological targets. Molecular modeling techniques have been employed to predict binding modes and identify key interactions between the compound and potential receptors or enzymes. These insights have guided experimental efforts, leading to more efficient synthesis strategies and improved pharmacological profiles.

The synthesis of 5-Nitro-N-2-propyn-1-yl-2-pyridinamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyridine derivative followed by nitration and subsequent functionalization with an alkyne group. Each step must be meticulously controlled to avoid side reactions that could compromise the final product's integrity.

In terms of biological activity, preliminary studies on 5-Nitro-N-2-propynylpyridinamine derivatives have revealed promising results. These studies suggest that modifications to the nitro group or alkyne moiety can significantly alter the compound's pharmacological effects. For instance, reduction of the nitro group can convert it into an amine, which may enhance solubility or bioavailability while retaining biological activity.

The future prospects for 5-Nitro-N-Z-propyn-Z-pyridinamine are vast, particularly as research continues to uncover new therapeutic applications for nitro-substituted compounds. Ongoing clinical trials and preclinical studies are expected to provide further insights into its potential as a therapeutic agent. Additionally, advances in synthetic methodologies may enable more efficient production processes, making it more accessible for widespread research and development.

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